Cas no 86845-49-0 (Butanoic acid, 3-(1-ethoxyethoxy)-2-methyl-, ethyl ester)

Butanoic acid, 3-(1-ethoxyethoxy)-2-methyl-, ethyl ester structure
86845-49-0 structure
Product name:Butanoic acid, 3-(1-ethoxyethoxy)-2-methyl-, ethyl ester
CAS No:86845-49-0
MF:C11H22O4
MW:218.28998
CID:660397
PubChem ID:552164

Butanoic acid, 3-(1-ethoxyethoxy)-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 3-(1-ethoxyethoxy)-2-methyl-, ethyl ester
    • ethyl 3-(1-ethoxyethoxy)-2-methylbutanoate
    • DTXSID50338961
    • 86845-49-0
    • Ethyl 3-(1-ethoxyethoxy)-2-methylbutanoate #
    • PFNDFRMGKYXRMM-UHFFFAOYSA-N
    • Inchi: InChI=1S/C11H22O4/c1-6-13-10(5)15-9(4)8(3)11(12)14-7-2/h8-10H,6-7H2,1-5H3
    • InChI Key: PFNDFRMGKYXRMM-UHFFFAOYSA-N
    • SMILES: CCOC(C)OC(C)C(C)C(=O)OCC

Computed Properties

  • Exact Mass: 218.15180918g/mol
  • Monoisotopic Mass: 218.15180918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.8Ų
  • XLogP3: 2

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